4-AMINO-1-TERT-BUTYL-3,5-DIMETHYL-2,6-DINITROBENZENE
4-AMINO-1-TERT-BUTYL-3,5-DIMETHYL-2,6-DINITROBENZENE
4-Amino-MX belongs to the class of organic compounds known as dinitroanilines. These are organic compounds containing an aniline moiety, which is substituted at 2 positions by a nitro group. 4-Amino-MX is considered to be a practically insoluble (in water) and relatively neutral molecule. 4-Amino-MX has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 4-amino-MX is primarily located in the cytoplasm and membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
107342-55-2
VCID:
VC0008477
InChI:
InChI=1S/C12H17N3O4/c1-6-9(13)7(2)11(15(18)19)8(12(3,4)5)10(6)14(16)17/h13H2,1-5H3
SMILES:
CC1=C(C(=C(C(=C1[N+](=O)[O-])C(C)(C)C)[N+](=O)[O-])C)N
Molecular Formula:
C12H17N3O4
Molecular Weight:
267.28 g/mol
4-AMINO-1-TERT-BUTYL-3,5-DIMETHYL-2,6-DINITROBENZENE
CAS No.: 107342-55-2
Main Products
VCID: VC0008477
Molecular Formula: C12H17N3O4
Molecular Weight: 267.28 g/mol
| CAS No. | 107342-55-2 |
|---|---|
| Product Name | 4-AMINO-1-TERT-BUTYL-3,5-DIMETHYL-2,6-DINITROBENZENE |
| Molecular Formula | C12H17N3O4 |
| Molecular Weight | 267.28 g/mol |
| IUPAC Name | 4-tert-butyl-2,6-dimethyl-3,5-dinitroaniline |
| Standard InChI | InChI=1S/C12H17N3O4/c1-6-9(13)7(2)11(15(18)19)8(12(3,4)5)10(6)14(16)17/h13H2,1-5H3 |
| Standard InChIKey | PWFQZSWKBRPKJI-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=C(C(=C1[N+](=O)[O-])C(C)(C)C)[N+](=O)[O-])C)N |
| Canonical SMILES | CC1=C(C(=C(C(=C1[N+](=O)[O-])C(C)(C)C)[N+](=O)[O-])C)N |
| Description | 4-Amino-MX belongs to the class of organic compounds known as dinitroanilines. These are organic compounds containing an aniline moiety, which is substituted at 2 positions by a nitro group. 4-Amino-MX is considered to be a practically insoluble (in water) and relatively neutral molecule. 4-Amino-MX has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 4-amino-MX is primarily located in the cytoplasm and membrane (predicted from logP). |
| Synonyms | 4-AMINO-1-TERT-BUTYL-3,5-DIMETHYL-2,6-DINITROBENZENE |
| PubChem Compound | 184815 |
| Last Modified | Nov 11 2021 |
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